Cas no 494752-69-1 (3-Heptanol, 1-iodo-)
3-Heptanol, 1-iodo- structure
Product name:3-Heptanol, 1-iodo-
CAS No:494752-69-1
MF:C7H15IO
Molecular Weight:242.097874879837
CID:1520903
3-Heptanol, 1-iodo- Properties
Names and Identifiers
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- 3-Heptanol, 1-iodo-
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- Inchi： 1S/C7H15IO/c1-2-3-4-7(9)5-6-8/h7,9H,2-6H2,1H3
- InChIKey： HZXROYNWUJPHAP-UHFFFAOYSA-N
- SMILES： C(I)CC(O)CCCC
Computed Properties
- 精确分子量: 242.01635
Experimental Properties
- Density: 1.505±0.06 g/cm3(Predicted)
- Boiling Point: 243.0±23.0 °C(Predicted)
- PSA: 20.23
- 酸度系数(pKa): 14.80±0.20(Predicted)
3-Heptanol, 1-iodo- Literature
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Linxuan Fang,Yangqing Tao,Junfeng Zhou,Caiyun Wang,Menglu Dai,Qiang Fang Polym. Chem., 2021,12, 766-770
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Yutao Li,Jie Song RSC Adv., 2015,5, 40065-40069
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Tangpo Yang,Xin Li,Xiang David Li RSC Adv., 2020,10, 42076-42083
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Yamin Shi,Jiarui Hu,Jian Chen,Yaxin Xu,Wantian Yang,Junnian Chen,Yunbin He Nanoscale Adv., 2020,2, 4822-4829
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Nai-Chia Chen,Po-Yi Huang,Chien-Chen Lai,Yi-Hung Liu,Yu Wang,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2007, 4122-4124
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Shen Hu,Paul C. H. Li Analyst, 2001,126, 1001-1004
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Shuang Liu Dalton Trans., 2017,46, 14509-14518
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Yu shen Liu,Guofeng Yang,Feng Xie,Chun Zhu,Yingzhou Yu,Xiumei Zhang,Naiyan Lu,Yueke Wang,Guoqing Chen Nanoscale Adv., 2021,3, 2649-2656
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Shachi Mittal Analyst, 2019,144, 2635-2642
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Thorsten Glaser,Ioannis Liratzis,Roland Fröhlich Dalton Trans., 2005, 2892-2898
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